Methyl 4-methoxy-3-[(2-oxocyclopentyl)oxy]benzoate

• CAS RN: 177429-36-6
• Molecular Formula: C14H16O5
• Molecular Weight: 264.27 g/mol
• IUPAC Name: methyl 4-methoxy-3-(2-oxocyclopentyl)oxybenzoate
• InChI: InChI=1S/C14H16O5/c1-17-12-7-6-9(14(16)18-2)8-13(12)19-11-5-3-4-10(11)15/h6-8,11H,3-5H2,1-2H3
• InChI Key: OMTDRCNBFRTEGC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)OC)OC2CCCC2=O

Description

Methyl 4-methoxy-3-[(2-oxocyclopentyl)oxy]benzoate is a useful research compound. Its molecular formula is C14H16O5 and its molecular weight is 264.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

23.8 g of methyl 3-hydroxy-4-methoxybenzoate are dissolved in 200 ml of anhydrous DMF and the solution is treated with 35 g of potassium carbonate (ground) and 13 ml of 2-chlorocyclopentanone. The mixture is stirred at 60° C. for 3 h, then the solid is filtered off and the filtrate is concentrated in vacuo. The residue is chromatographed on a silica gel column using ethyl acetate/petroleum ether (4:6). The chromatographically pure fractions are combined, concentrated and dried in a high vacuum. 24.3 g of the title compound are obtained as a pale yellow oil.